Cas no 197245-15-1 (N-Bsmoc-L-alanine)

• Product Name: N-Bsmoc-L-alanine
• CAS No: 197245-15-1
• MF: C₁₃H₁₃NO₆S
• MW: 311.31042265892
• CID: 92292
• PubChem ID: 7577994
• Update Time: 2025-04-18

N-Bsmoc-L-alanine Chemical and Physical Properties

Names and Identifiers

• N-Bsmoc-L-alanine
• N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-alanine~Bsmoc-Ala-OH
• (2S)-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]propanoic acid
• N-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-alanine
• Bsmoc-Ala-OH
• N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-alanine
• DTXSID00428826
• 197245-15-1
• AKOS024348903
• (((1,1-Dioxidobenzo[b]thiophen-2-yl)methoxy)carbonyl)-L-alanine

• MDL： MFCD03792470
• Inchi： 1S/C13H13NO6S/c1-8(12(15)16)14-13(17)20-7-10-6-9-4-2-3-5-11(9)21(10,18)19/h2-6,8H,7H2,1H3,(H,14,17)(H,15,16)/t8-/m0/s1
• InChI Key： IUXPMHYMBNZBSO-QMMMGPOBSA-N
• SMILES： S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)C)=O)(=O)=O
• BRN： 8272137

Computed Properties

• Exact Mass: 311.04639
• Monoisotopic Mass: 311.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.476
• Melting Point: 105-107°C
• Boiling Point: 608°C at 760 mmHg
• Flash Point: 321.5°C
• Refractive Index: 1.606
• PSA: 109.77
• LogP: 2.29930
• Solubility: Insoluble in water

N-Bsmoc-L-alanine Security Information

• Safety Instruction： 22-24/25
• Safety Term：S22;S24/25